Cas no 893644-50-3 ((3-pyrrolidin-1-ylbutyl)amine)
(3-pyrrolidin-1-ylbutyl)amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(Pyrrolidin-1-yl)butan-1-amine
- (3-Pyrrolidin-1-ylbutyl)amine
- γ-Methyl-1-pyrrolidinepropanamine (ACI)
- 3-Pyrrolidin-1-yl-butylamine
- 3-Pyrrolidin-1-ylbutan-1-amine
- D95061
- AKOS004115295
- STK873727
- CS-0154049
- 893644-50-3
- SCHEMBL3914623
- AKOS MSC-0390
- ALBB-013450
- 3-(1-PYRROLIDINYL)-1-BUTANAMINE
- AKOS016348308
- LS-04186
- MFCD08700480
- EN300-1240675
- DTXSID80629672
- (3-pyrrolidin-1-ylbutyl)amine
-
- MDL: MFCD08700480
- Inchi: 1S/C8H18N2/c1-8(4-5-9)10-6-2-3-7-10/h8H,2-7,9H2,1H3
- InChI Key: SPZQIRUEJFYSEQ-UHFFFAOYSA-N
- SMILES: NCCC(C)N1CCCC1
Computed Properties
- Exact Mass: 142.146998583g/mol
- Monoisotopic Mass: 142.146998583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 87.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 29.3Ų
Experimental Properties
- Density: 0.9±0.1 g/cm3
- Boiling Point: 206.0±8.0 °C at 760 mmHg
- Flash Point: 73.8±13.6 °C
- Vapor Pressure: 0.2±0.4 mmHg at 25°C
(3-pyrrolidin-1-ylbutyl)amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(3-pyrrolidin-1-ylbutyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A109006663-1g |
3-(Pyrrolidin-1-yl)butan-1-amine |
893644-50-3 | 95% | 1g |
$401.25 | 2023-08-31 | |
| TRC | B525565-50mg |
(3-pyrrolidin-1-ylbutyl)amine |
893644-50-3 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B525565-100mg |
(3-pyrrolidin-1-ylbutyl)amine |
893644-50-3 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B525565-500mg |
(3-pyrrolidin-1-ylbutyl)amine |
893644-50-3 | 500mg |
$ 230.00 | 2022-06-07 | ||
| Chemenu | CM275806-1g |
3-(Pyrrolidin-1-yl)butan-1-amine |
893644-50-3 | 95% | 1g |
$351 | 2021-08-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P93340-250mg |
3-(Pyrrolidin-1-yl)butan-1-amine |
893644-50-3 | 95% | 250mg |
¥802.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P93340-100mg |
3-(Pyrrolidin-1-yl)butan-1-amine |
893644-50-3 | 95% | 100mg |
¥472.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P93340-1g |
3-(Pyrrolidin-1-yl)butan-1-amine |
893644-50-3 | 95% | 1g |
¥2163.0 | 2024-07-19 | |
| abcr | AB264957-250 mg |
3-(1-Pyrrolidinyl)-1-butanamine |
893644-50-3 | 250mg |
€193.50 | 2023-04-26 | ||
| abcr | AB264957-1 g |
3-(1-Pyrrolidinyl)-1-butanamine |
893644-50-3 | 1g |
€289.80 | 2023-04-26 |
(3-pyrrolidin-1-ylbutyl)amine Suppliers
(3-pyrrolidin-1-ylbutyl)amine Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
Additional information on (3-pyrrolidin-1-ylbutyl)amine
Introduction to (3-pyrrolidin-1-ylbutyl)amine and Its Applications in Modern Chemical Research
(3-pyrrolidin-1-ylbutyl)amine, with the CAS number 893644-50-3, is a significant compound in the realm of chemical and pharmaceutical research. This amine derivative has garnered considerable attention due to its unique structural properties and potential applications in various scientific domains. The compound's molecular structure, featuring a pyrrolidine ring linked to a butyl chain, makes it a versatile building block for synthesizing more complex molecules.
The< strong>pyrrolidine moiety present in (3-pyrrolidin-1-ylbutyl)amine is particularly noteworthy, as it is a common pharmacophore in drug design. Pyrrolidine derivatives are known for their ability to interact with biological targets, making them valuable in the development of therapeutic agents. Recent studies have highlighted the< strong>role of this moiety in enhancing the bioavailability and binding affinity of drug candidates.
In the context of pharmaceutical research, (3-pyrrolidin-1-ylbutyl)amine has been explored for its potential in creating novel pharmacological compounds. Its structural flexibility allows for modifications that can fine-tune its biological activity. For instance, researchers have investigated its use as an intermediate in synthesizing kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The< strong>butyl chain of the compound provides a stable scaffold that can be further functionalized to target specific enzymatic pathways.
One of the most exciting applications of (3-pyrrolidin-1-ylbutyl)amine is in the field of neuropharmacology. The< strong>pyrrolidine ring has been shown to have neuroprotective properties, making it a promising candidate for developing treatments for neurodegenerative disorders such as Alzheimer's and Parkinson's disease. Preliminary studies suggest that derivatives of this compound can modulate neurotransmitter activity, potentially offering new therapeutic strategies.
The compound's< strong>CAS number 893644-50-3 is a critical identifier in scientific literature, ensuring accurate referencing and reproducibility of research findings. This standardized nomenclature system facilitates global collaboration among researchers, enabling them to share and build upon existing knowledge efficiently.
Advances in synthetic chemistry have also contributed to the growing interest in (3-pyrrolidin-1-ylbutyl)amine. Modern techniques allow for the precise construction of complex molecules, including this amine derivative, with high yield and purity. These advancements are particularly important in drug development, where the quality of intermediates can significantly impact the final product's efficacy and safety.
The< strong>pharmacological potential of (3-pyrrolidin-1-ylbutyl)amine extends beyond traditional small-molecule drugs. It has been explored as a component in biopharmaceuticals, where its structural features contribute to stabilizing protein formulations. This application is particularly relevant in the development of monoclonal antibodies and other therapeutic proteins that require robust molecular structures.
In conclusion, (3-pyrrolidin-1-ylbutyl)amine is a multifaceted compound with significant implications for modern chemical research. Its unique structural features make it a valuable tool in drug discovery and development, offering potential solutions to various medical challenges. As research continues to uncover new applications for this compound, its importance in the chemical and pharmaceutical industries is likely to grow even further.
893644-50-3 ((3-pyrrolidin-1-ylbutyl)amine) Related Products
- 51387-90-7(2-(1-methylpyrrolidin-2-yl)ethanamine)
- 127826-93-1(methyl2-(1-methylpyrrolidin-2-yl)ethylamine)
- 422545-95-7(2-[(2S)-1-methylpyrrolidin-2-yl]ethan-1-amine)
- 422545-96-8(2-[(2R)-1-methylpyrrolidin-2-yl]ethan-1-amine)
- 681247-82-5(2-Pyrrolidineethanamine,1-(1-methylethyl)-,(2S)-(9CI))
- 1177352-54-3(N-Methyl-3-(pyrrolidin-1-yl)butan-1-amine)
- 91663-92-2(3-(2-Propylpyrrolidin-1-yl)propan-1-amine)
- 745801-19-8((R)-2-(1-Ethylpyrrolidin-2-yl)ethanamine)
- 933746-30-6(dimethyl[2-(pyrrolidin-2-yl)ethyl]amine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)